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Compound of Interest

Compound Name: Piperazin-1-amine

Cat. No.: B1360318 Get Quote

Technical Guide: Piperazin-1-amine
For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of Piperazin-1-amine, focusing on its

fundamental physicochemical properties. The information is presented to support research and

development activities where this compound is of interest.

Physicochemical Properties
The core molecular properties of Piperazin-1-amine are summarized below.

Property Value Source

Molecular Formula C₄H₁₁N₃ [1][2][3]

Molecular Weight 101.15 g/mol [1][2][3]

CAS Number 30651-60-6 [1][2][3]

Experimental Protocols and Signaling Pathways
Currently, there is a lack of publicly available, detailed experimental protocols or established

signaling pathways specifically associated with Piperazin-1-amine. The compound is primarily

known as a chemical intermediate and impurity in the synthesis of other molecules, such as

Rifaximin.[1] Further research would be required to elucidate any specific biological activity or

to develop standardized experimental procedures.
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Data Retrieval and Verification Workflow
The following diagram illustrates the general workflow for identifying and compiling the

physicochemical data for a chemical compound like Piperazin-1-amine.
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Caption: Workflow for Chemical Data Compilation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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